Cas no 766-77-8 (Dimethyl(phenyl)silane)

• Product Name: Dimethyl(phenyl)silane
• CAS No: 766-77-8
• MF: C₈H₁₁Si
• MW: 135.258443117142
• MDL: MFCD00008257
• CID: 83047
• PubChem ID: 6327656
• Update Time: 2025-11-05

Dimethyl(phenyl)silane Chemical and Physical Properties

Names and Identifiers

• Phenyldimethylsilane
• Dimethylphenylsilane
• Dimethyl(phenyl)silane
• dimethyl(phenyl)silicon
• 766-77-8
• MFCD00008257
• Silane, dimethylphenyl
• FS-5322
• Benzene, (dimethylsilyl)-
• s13425
• A851782
• phenyl dimethyl silane
• AMY42243
• Dimethylphenyl silane
• DIMETHYLPHENYLSILANE(1-D)
• BP-21146
• FT-0604916
• DTXSID70871805
• Silane, dimethylphenyl-
• EN300-19527
• Dimethylphenylsilane, >=98%
• EINECS 212-170-5
• AKOS015888277
• AKOS009031563
• DB-056107
• dimethyl(phenyl)silyl
• OIKHZBFJHONJJB-UHFFFAOYSA-N

• MDL： MFCD00008257
• Inchi： 1S/C8H11Si/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： OIKHZBFJHONJJB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)C1C=CC=CC=1 |^1:0|
• BRN： 2204906

Computed Properties

• Exact Mass: 136.07100
• Monoisotopic Mass: 135.063002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 0.889 g/mL at 25 °C(lit.)
• Melting Point: 323-329 °C(lit.)
• Boiling Point: 158°C
• Flash Point: 95 °F
• Refractive Index: n20/D 1.497(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 0.00000
• LogP: 1.38030
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Dimethyl(phenyl)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36
• Safety Instruction： S26-S36/39
• RTECS：AJ4375000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Dimethyl(phenyl)silane

Dimethyl(phenyl)silane (CAS No. 766-77-8): An Overview of Its Properties, Applications, and Recent Research

Dimethyl(phenyl)silane (CAS No. 766-77-8) is a versatile organosilicon compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a silicon atom bonded to two methyl groups and one phenyl group. The combination of these functional groups endows Dimethyl(phenyl)silane with a range of valuable properties, making it a key component in various applications.

The chemical formula of Dimethyl(phenyl)silane is C₈H₁₄Si, and it is known for its low toxicity and excellent thermal stability. These properties make it an ideal candidate for use in the synthesis of more complex organosilicon compounds, as well as in the development of advanced materials and pharmaceutical intermediates.

In the realm of materials science, Dimethyl(phenyl)silane has been extensively studied for its potential in the fabrication of silicone-based polymers and elastomers. These materials are widely used in industries such as automotive, electronics, and construction due to their superior mechanical properties, chemical resistance, and thermal stability. Recent research has also explored the use of Dimethyl(phenyl)silane in the development of silicone rubbers with enhanced mechanical strength and durability.

In the pharmaceutical industry, Dimethyl(phenyl)silane plays a crucial role as an intermediate in the synthesis of various drugs and drug candidates. Its reactivity and functional group compatibility make it an excellent starting material for the preparation of silanes with specific functionalities. For instance, recent studies have demonstrated the use of Dimethyl(phenyl)silane in the synthesis of silicon-containing prodrugs, which can improve drug solubility and bioavailability.

The versatility of Dimethyl(phenyl)silane extends to its applications in catalysis. As a ligand precursor, it can be used to form transition metal complexes that are highly active in various catalytic reactions. These complexes have been employed in homogeneous catalysis for processes such as hydrosilylation, which is crucial for the production of silicone fluids and resins. Recent advancements in this area have focused on developing more efficient and environmentally friendly catalysts using Dimethyl(phenyl)silane-based ligands.

In addition to its industrial applications, Dimethyl(phenyl)silane has also been studied for its potential in environmental remediation. Research has shown that certain derivatives of this compound can be used to remove heavy metals from contaminated water sources. The ability to form stable complexes with metal ions makes these derivatives effective sorbents for metal removal, offering a promising approach to addressing environmental pollution issues.

The synthesis of Dimethyl(phenyl)silane typically involves the reaction between phenylmagnesium bromide and dimethyldichlorosilane. This process is well-established and can be carried out under mild conditions, making it suitable for large-scale production. However, recent efforts have focused on developing more sustainable synthesis methods that minimize waste generation and energy consumption. One such approach involves the use of green solvents and catalysts to improve the overall efficiency and environmental impact of the synthesis process.

The physical properties of Dimethyl(phenyl)silane, including its boiling point (159-161°C at 760 mmHg) and density (0.89 g/cm³ at 25°C), make it easy to handle and process in various industrial settings. Its low viscosity also facilitates its use in applications requiring fluidity, such as coatings and adhesives.

In conclusion, Dimethyl(phenyl)silane (CAS No. 766-77-8) is a multifaceted compound with a wide range of applications across multiple industries. Its unique combination of chemical properties makes it an invaluable component in the development of advanced materials, pharmaceuticals, catalysts, and environmental remediation technologies. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance and importance in the scientific community for years to come.